Cas no 2098013-68-2 (1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine)

• Product Name: 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine
• CAS No: 2098013-68-2
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5724651
• PubChem ID: 121212069
• Update Time: 2025-06-12

1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(5-cyclobutyl-1H-pyrazol-4-yl)ethyl]piperazine
• 2098013-68-2
• F2198-2741
• AKOS026722243
• 1-(2-(5-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine
• F2198-4566
• 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine
• AKOS026723608
• Piperazine, 1-[2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl]-

• Inchi： 1S/C13H22N4/c1-2-11(3-1)13-12(10-15-16-13)4-7-17-8-5-14-6-9-17/h10-11,14H,1-9H2,(H,15,16)
• InChI Key： TUYTTWNUDWZHSH-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC1C=NNC=1C1CCC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 421.8±40.0 °C(Predicted)
• pka: 15.12±0.50(Predicted)

Additional information on 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine

Introduction to 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine and Its Significance in Modern Chemical Research

1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine, a compound with the CAS number 2098013-68-2, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered significant attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a piperazine ring and a cyclobutyl-substituted pyrazole moiety, make it a promising candidate for further investigation.

The piperazine moiety is well-known for its role as a pharmacophore in various bioactive molecules. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has made it a staple in medicinal chemistry. In contrast, the cyclobutyl group introduces steric bulk, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties. The combination of these structural elements in 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine suggests that it may exhibit unique properties that could be exploited in therapeutic applications.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. Among these, pyrazole derivatives have shown remarkable potential due to their diverse biological activities. The specific substitution pattern in 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine, particularly the 3-cyclobutyl group on the pyrazole ring, has been strategically designed to enhance its interaction with biological targets. This substitution not only modulates the electronic properties of the molecule but also affects its conformational flexibility, which is crucial for binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both a piperazine and a pyrazole ring provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, modifications at the piperazine nitrogen atoms could introduce additional hydrogen bonding capabilities, while alterations at the pyrazole ring could enhance binding interactions with enzymes or receptors.

In terms of biological activity, preliminary studies on 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine have revealed promising results. The compound has shown potential as an agonist or antagonist for various neurotransmitter receptors, including serotonin and dopamine receptors. These receptors play critical roles in regulating mood, cognition, and other physiological processes, making them attractive targets for therapeutic intervention. The cyclobutyl substitution may contribute to improved selectivity by influencing the compound's binding orientation and affinity.

The synthesis of 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine involves several key steps that highlight modern synthetic methodologies. The introduction of the cyclobutyl group onto the pyrazole ring requires careful consideration to ensure regioselectivity and high yield. Advanced catalytic techniques and protecting group strategies have been employed to achieve this transformation efficiently. Additionally, the subsequent coupling of the piperazine moiety necessitates precise control over reaction conditions to minimize side products and maximize purity.

The growing interest in this compound is also driven by its potential applications in treating neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are major health challenges worldwide, and new therapeutic strategies are urgently needed. The ability of 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine to modulate neurotransmitter activity suggests that it could be developed into a novel treatment option for these conditions. Further preclinical studies are warranted to explore its efficacy and safety profile.

From a computational chemistry perspective, 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine has been subjected to extensive molecular modeling studies. These simulations have provided valuable insights into its binding mode with biological targets and have helped optimize its structure for improved activity. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict the compound's behavior at an atomic level. This computational approach complements traditional experimental methods and accelerates the drug discovery process.

The environmental impact of synthesizing and using 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being integrated into the synthesis process to ensure that future production methods are environmentally friendly. This aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, 1-(2-(3-cyclobutyl-1H-pyrazol-4-yl)ethyl)piperazine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as an intermediate in drug development and its applications in treating neurological disorders make it a valuable compound for further research. With continued investigation and optimization, this molecule could contribute to the development of novel therapeutic agents that address unmet medical needs.